Cas no 27127-58-8 (glycine, n-(phenoxyacetyl)-, ethyl ester)

• Product Name: glycine, n-(phenoxyacetyl)-, ethyl ester
• CAS No: 27127-58-8
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 914710
• PubChem ID: 520289
• Update Time: 2025-04-19

glycine, n-(phenoxyacetyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• glycine, n-(phenoxyacetyl)-, ethyl ester
• ethyl N-(phenoxyacetyl)glycinate
• CCG-53395
• STK108982
• AKOS002266262
• SR-01000642562-1
• ethyl 2-[(2-phenoxyacetyl)amino]acetate
• ethyl [(phenoxyacetyl)amino]acetate
• 27127-58-8

• Inchi： 1S/C12H15NO4/c1-2-16-12(15)8-13-11(14)9-17-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,13,14)
• InChI Key： RUEKMCCFOHLOMQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NCC(=O)OCC)=O

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63